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Introduction

Poloxalene, a nonionic block copolymer of polyoxyethylene and polyoxypropylene, is a
versatile excipient with established applications in various fields, including agriculture.[1] While
its primary agricultural use has been in the veterinary field for the treatment of legume bloat in
cattle, its properties as a nonionic surfactant make it a valuable component in the formulation of
agricultural pesticides.[1] Poloxalene is listed by the U.S. Environmental Protection Agency
(EPA) as an inert ingredient (List 4B), indicating that its current use patterns in pesticide
products are not expected to adversely affect public health and the environment.[1]

These application notes provide a comprehensive overview of the use of poloxalene in
pesticide formulations, including its functions, relevant physicochemical data, and detailed
protocols for its evaluation. Poloxalene can be incorporated into various pesticide formulation
types, including emulsifiable concentrates (EC), suspension concentrates (SC), and water-
dispersible granules (WG), to enhance the efficacy and stability of the final product.[2][3]

The primary roles of poloxalene in pesticide formulations include:

» Surfactant/Wetting Agent: Reduces the surface tension of spray droplets, allowing for more
uniform spreading and coverage on plant surfaces.[4][5]
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o Emulsifier: Stabilizes the dispersion of oil-based active ingredients in water-based carriers.[1]

[4]
o Dispersant: Prevents the agglomeration of solid active ingredients in liquid formulations.[1]

e Penetrant: Facilitates the uptake of systemic pesticides through the waxy cuticle of plant
leaves.[4][6]

Data Presentation

The following tables summarize key quantitative data relevant to the use of poloxalene and
other nonionic surfactants in agricultural formulations.

Table 1: Physicochemical Properties of Poloxalene[1]

Property Value

) Polyoxypropylene-polyoxyethylene glycol
Chemical Name
nonionic block polymer

CAS Number 9003-11-6
Molecular Weight Range 2,850 to 3,150 g/mol
Hydroxyl Number 35.7t039.4

Cloud Point (10% solution) 42°C to 46°C

Table 2: Comparative Effects of Surfactant Type on Herbicide Uptake[7][8]
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Table 3: Influence of Nonionic Surfactant Concentration on Glyphosate Uptake[7][8]

Surfactant Concentration Glyphosate Uptake in Glyphosate Uptake in
(% viv) Broad Bean (%) Wheat (%)

0.0 10 5

0.1 30 20

0.5 55 45

1.0 58 48

Experimental Protocols

The following protocols provide detailed methodologies for evaluating the performance of
poloxalene in pesticide formulations.

Protocol for Evaluating Emulsification Characteristics

This protocol is adapted from the ASTM E1116 Standard Test Method for Emulsification
Characteristics of Pesticide Emulsifiable Concentrates.[9]
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Objective: To assess the spontaneity and stability of an emulsion formed when a pesticide
formulation containing poloxalene is diluted with water.

Materials:

Pesticide formulation (Emulsifiable Concentrate) containing poloxalene.

Standard hard water or water of known hardness.

100 mL glass-stoppered graduated cylinders.

Timer.

Pipettes.

Procedure:

e Add 95 mL of standard hard water to a 100 mL graduated cylinder.
e Pipette 5 mL of the pesticide formulation into the cylinder.

o Stopper the cylinder and invert it 30 times in one minute.

e Place the cylinder on a flat surface and start the timer.

e Record observations at 0, 30, 60, and 120 minutes for:

[e]

Spontaneity: Observe the initial dispersion of the formulation upon addition to water.

o

Creaming: The formation of a layer of concentrated emulsion at the top or bottom.

[¢]

Sedimentation: The settling of solid particles.

[¢]

Phase Separation: The breaking of the emulsion into distinct oil and water layers.
e Quantify the volume of cream, sediment, or separated phases at each time point.

Acceptance Criteria: A stable emulsion should show minimal creaming, no sedimentation, and
no phase separation within the observation period.
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Protocol for Determining Surface Tension and Critical
Micelle Concentration (CMC)

Objective: To measure the effect of poloxalene on the surface tension of a spray solution and
to determine its Critical Micelle Concentration (CMC).

Materials:

Tensiometer (Wilhelmy plate or du Nouly ring method).[10]

Poloxalene.

Distilled or deionized water.

Glassware.

Magnetic stirrer and stir bar.
Procedure:
e Prepare a stock solution of poloxalene in water (e.g., 1% wi/v).

o Prepare a series of dilutions from the stock solution to create a range of concentrations (e.g.,
0.001%, 0.01%, 0.1%, 0.5%, 1%).

e Calibrate the tensiometer with distilled water.

o Measure the surface tension of each poloxalene solution, ensuring the temperature is
constant.

» Plot the surface tension (mN/m) as a function of the logarithm of the poloxalene
concentration.

e The CMC is the concentration at which the surface tension plateaus.[11]

Expected Outcome: The addition of poloxalene should significantly reduce the surface tension
of the water. The CMC value will indicate the concentration at which poloxalene forms micelles
and provides maximum surface tension reduction.
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Protocol for Assessing Wetting and Spreading on a
Hydrophobic Surface

Objective: To evaluate the ability of a pesticide formulation containing poloxalene to wet and
spread on a hydrophobic surface, simulating a plant leaf.

Materials:

Pesticide formulation with and without poloxalene.

Hydrophobic substrate (e.g., paraffin wax-coated slides or a representative plant leaf).

Micropipette or microsyringe.

High-speed camera with goniometer software for contact angle measurement.

Image analysis software.

Procedure:

e Place a small droplet (e.g., 10 pL) of the pesticide formulation onto the hydrophobic surface.
o Immediately start recording a video of the droplet.

o Measure the initial contact angle of the droplet with the surface.

» Continue recording to observe the spreading of the droplet over time.

o After a set time (e.g., 60 seconds), capture an image and measure the final contact angle
and the area of spreading.

o Compare the results for formulations with and without poloxalene.

Data Analysis: A lower contact angle and a larger spreading area indicate better wetting and
spreading properties.
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Protocol for Evaluating Foliar Uptake of a Systemic
Pesticide

Objective: To quantify the effect of poloxalene on the absorption of a systemic pesticide into
plant foliage.

Materials:

Systemic pesticide (e.g., a herbicide) with a radiolabeled or fluorescently tagged active
ingredient.

» Pesticide formulations with varying concentrations of poloxalene.

o Test plants with well-developed leaves (e.g., broad bean or wheat).

e Microsyringe.

o Leaf washing solution (e.g., water with a small amount of non-ionic surfactant).

» Scintillation counter or fluorescence microscope.

e Homogenizer.

Procedure:

Apply a small, known volume (e.g., 1 pL) of the formulated pesticide to a specific area on the
adaxial surface of a leaf.

o At predetermined time intervals (e.qg., 2, 6, 24, 48 hours), excise the treated leaf.

o Wash the leaf surface with the washing solution to remove unabsorbed pesticide.

o Measure the amount of pesticide in the wash solution using the appropriate detection
method.

» Homogenize the washed leaf tissue and measure the amount of pesticide that has been
absorbed.
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o Calculate the percentage of pesticide uptake as: (Amount in tissue / (Amount in tissue +
Amount in wash)) * 100.

Statistical Analysis: Use appropriate statistical methods (e.g., ANOVA) to determine if the
addition of poloxalene significantly increases pesticide uptake compared to the control (no
poloxalene).

Visualizations

The following diagrams illustrate key concepts and workflows related to the use of poloxalene
in pesticide formulations.

Mechanism of Surfactant Action on Leaf Surface

Spray Droplet (High Surface Tension) Spray Droplet (Low Surface Tension)
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Caption: Mechanism of poloxalene as a surfactant on a leaf surface.
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Experimental Workflow for Formulation Evaluation
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Caption: Workflow for evaluating pesticide formulations with poloxalene.
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Relationship of Surfactant Properties to Function

enables Penetration

enables Emulsification
Poloxalene
-

Physicochemical Properties Functions in Formulation
(Amphiphilic Structure, HLB)

enaples

Spreading

enables

Click to download full resolution via product page

Caption: Relationship between poloxalene properties and its functions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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